Cas no 1363179-51-4 (Ethyl 2-(3-ethylsulfanylphenyl)acetate)

• Product Name: Ethyl 2-(3-ethylsulfanylphenyl)acetate
• CAS No: 1363179-51-4
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 2115773
• Update Time: 2023-08-04

Ethyl 2-(3-ethylsulfanylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-(ethylthio)phenyl)acetate
• Benzeneacetic acid, 3-(ethylthio)-, ethyl ester
• Ethyl 2-(3-ethylsulfanylphenyl)acetate

• Inchi： 1S/C12H16O2S/c1-3-14-12(13)9-10-6-5-7-11(8-10)15-4-2/h5-8H,3-4,9H2,1-2H3
• InChI Key： SYWQCQCFDSYRBH-UHFFFAOYSA-N
• SMILES： S(CC)C1=CC=CC(=C1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 194
• Topological Polar Surface Area: 51.6